Cas no 1781611-97-9 (5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine)

• Product Name: 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine
• CAS No: 1781611-97-9
• MF: C₆H₅BrF₂N₂
• MW: 223.0181
• CID: 4741006
• Update Time: 2026-02-25

5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-methylpyrimidine
• CID 105480198
• 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine

• Inchi： 1S/C6H5BrF2N2/c1-3-10-2-4(7)5(11-3)6(8)9/h2,6H,1H3
• InChI Key： IZLYMHSEUMYYAP-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C(C([H])([H])[H])N=C1C([H])(F)F

Computed Properties

• Exact Mass: 221.96042g/mol
• Monoisotopic Mass: 221.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• Molecular Weight: 223.02g/mol
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine

Research Brief on 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine (CAS: 1781611-97-9): Recent Advances and Applications

5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine (CAS: 1781611-97-9) is a fluorinated pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role as a key intermediate in the synthesis of novel compounds targeting cancer, inflammatory diseases, and infectious diseases.

Recent research has focused on optimizing the synthetic routes for 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that significantly reduces reaction time and byproduct formation. The method involves the bromination of 4-(difluoromethyl)-2-methyl-pyrimidine under mild conditions, achieving a yield of over 85% with high purity (>98%). This advancement is critical for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, the biological activity of derivatives of 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine has been extensively investigated. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound serves as a precursor for potent EGFR (Epidermal Growth Factor Receptor) inhibitors, showing promising anti-proliferative effects against non-small cell lung cancer (NSCLC) cell lines. The introduction of the difluoromethyl group was found to enhance metabolic stability and bioavailability, addressing a common challenge in kinase inhibitor development.

Another significant application of 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine is in the design of antiviral agents. Research published in Antiviral Research (2023) highlighted its incorporation into nucleoside analogs targeting RNA viruses, including SARS-CoV-2 and influenza. The difluoromethyl group was shown to improve binding affinity to viral polymerases while minimizing off-target effects, making it a valuable scaffold for next-generation antivirals.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine. Issues such as off-target toxicity and resistance mechanisms need to be addressed through further structural optimization and in vivo studies. Ongoing research is exploring the use of computational modeling and structure-activity relationship (SAR) studies to guide the design of more selective and potent derivatives.

In conclusion, 5-bromo-4-(difluoromethyl)-2-methyl-pyrimidine (CAS: 1781611-97-9) represents a promising scaffold in medicinal chemistry with diverse applications in oncology, virology, and beyond. Recent synthetic and biological studies underscore its potential, but further research is needed to fully realize its therapeutic benefits. This brief highlights the importance of continued investment in the development of fluorinated pyrimidine derivatives as a cornerstone of modern drug discovery.